N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine

• IUPAC Name: N-[(4-fluorophenyl)methyl]-4-methyl-6-methylsulfanylquinolin-2-amine
• InChI: InChI=1S/C18H17FN2S/c1-12-9-18(20-11-13-3-5-14(19)6-4-13)21-17-8-7-15(22-2)10-16(12)17/h3-10H,11H2,1-2H3,(H,20,21)
• InChI Key: HNZACRIUPCRFAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=C(C=C2)SC)NCC3=CC=C(C=C3)F
• Molecular Formula: C18H17FN2S
• Molecular Weight: 312.4 g/mol

Description

N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine, also known as FM2Q, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of quinoline derivatives which have been extensively studied for their pharmacological activities.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine is not fully understood. However, it has been proposed that N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine exerts its pharmacological effects through the inhibition of various enzymes and signaling pathways. For example, N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine has also been shown to inhibit the NF-κB signaling pathway, a key regulator of inflammation.
Biochemical and physiological effects:
N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death process. N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine has also been found to inhibit cell proliferation and migration, which are important processes involved in cancer metastasis. Additionally, N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine has been extensively studied for its pharmacological activities, which makes it a well-characterized compound for research purposes. However, the limitations of N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine include its unknown toxicity profile and potential side effects, which need to be further investigated.

Future Directions

N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine has shown promising results in preclinical studies for its potential therapeutic applications. However, further research is needed to fully understand its mechanism of action and potential side effects. Future studies could focus on the development of N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine derivatives with improved pharmacological properties. Additionally, N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine could be studied in combination with other drugs to enhance its therapeutic efficacy. Overall, N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine has the potential to be a valuable therapeutic agent for the treatment of various diseases, and further research is warranted.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine involves the reaction of 4-fluorobenzylamine with 2-chloro-4-methyl-6-(methylthio)quinoline in the presence of a base. The reaction yields N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine as the final product with a high purity. This method has been optimized to produce N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine in large quantities for research purposes.

Scientific Research Applications

N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine has been studied for its potential therapeutic applications in various diseases. It has been shown to have antitumor, antimicrobial, and anti-inflammatory properties. N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have antibacterial activity against Gram-positive and Gram-negative bacteria. Additionally, N-(4-fluorobenzyl)-4-methyl-6-(methylthio)-2-quinolinamine has been found to reduce inflammation in animal models of arthritis and colitis.